Cas no 129833-31-4 (3,4-Dimethyl-2-iodobenzoic Acid)

• Product Name: 3,4-Dimethyl-2-iodobenzoic Acid
• CAS No: 129833-31-4
• MF: C₉H₉IO₂
• MW: 276.071035146713
• MDL: MFCD14666470
• CID: 64022
• PubChem ID: 11196635
• Update Time: 2025-06-14

3,4-Dimethyl-2-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3,4-dimethylbenzoic acid
• 3,4-Dimethyl-2-iodobenzoic acid
• IWMDAMFUDTUSOD-UHFFFAOYSA-N
• AC-24560
• CS-0130485
• Benzoic acid, 2-iodo-3,4-dimethyl-
• AKOS015890559
• DS-16495
• 129833-31-4
• MFCD14666470
• SCHEMBL2898402
• DTXSID80458449
• FT-0705677
• 2-Iodo-3,4-dimethylbenzoicacid
• DB-062715
• 3,4-Dimethyl-2-iodobenzoicacid
• 3,4-Dimethyl-2-iodobenzoic Acid

• MDL： MFCD14666470
• Inchi： 1S/C9H9IO2/c1-5-3-4-7(9(11)12)8(10)6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： IWMDAMFUDTUSOD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=CC(C)=C1C

Computed Properties

• Exact Mass: 275.96500
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.763
• Melting Point: 137-138 ºC
• Boiling Point: 350.2±30.0 °C at 760 mmHg
• Flash Point: 165.6±24.6 °C
• PSA: 37.30000
• LogP: 2.60620
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-Dimethyl-2-iodobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-Dimethyl-2-iodobenzoic Acid

Recent Advances in the Application of 3,4-Dimethyl-2-iodobenzoic Acid (CAS: 129833-31-4) in Chemical Biology and Pharmaceutical Research

3,4-Dimethyl-2-iodobenzoic Acid (CAS: 129833-31-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This iodinated benzoic acid derivative is increasingly being utilized as a versatile building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive probes. Recent studies have highlighted its role in facilitating cross-coupling reactions, which are pivotal in constructing pharmacologically relevant scaffolds.

One of the key areas of application for 3,4-Dimethyl-2-iodobenzoic Acid is in the field of medicinal chemistry, where it serves as a precursor for the synthesis of small-molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its ability to enhance binding affinity and selectivity when incorporated into specific pharmacophores. The iodine moiety in particular has been leveraged for further functionalization via palladium-catalyzed coupling reactions.

In addition to its synthetic applications, recent research has explored the physicochemical properties of 3,4-Dimethyl-2-iodobenzoic Acid that make it particularly suitable for pharmaceutical development. Its moderate solubility in organic solvents combined with good stability under various reaction conditions has been noted in several process chemistry studies. These characteristics have led to its increasing adoption in the scale-up synthesis of potential drug candidates.

The compound has also found applications in chemical biology as a molecular probe. A 2024 study in ACS Chemical Biology reported its use in photoaffinity labeling experiments, where the iodine atom served as an effective handle for subsequent bioconjugation. This application takes advantage of the compound's ability to participate in both radical and nucleophilic substitution reactions, making it a valuable tool for studying protein-ligand interactions.

Recent advances in synthetic methodology have further expanded the utility of 3,4-Dimethyl-2-iodobenzoic Acid. A notable development is its use in continuous flow chemistry systems, where its reactivity profile allows for efficient transformations with reduced reaction times and improved yields. This has significant implications for the pharmaceutical industry, where process intensification is increasingly important for sustainable manufacturing.

Looking forward, researchers are exploring the potential of 3,4-Dimethyl-2-iodobenzoic Acid in the development of targeted therapeutics, particularly in the areas of oncology and inflammation. Its structural features make it amenable to modifications that can fine-tune pharmacokinetic properties while maintaining biological activity. Several patent applications filed in 2023-2024 indicate growing commercial interest in derivatives of this compound for various therapeutic indications.

In conclusion, 3,4-Dimethyl-2-iodobenzoic Acid (CAS: 129833-31-4) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique combination of reactivity, stability, and versatility continues to make it a compound of choice for researchers developing novel therapeutic agents and molecular probes. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we can anticipate even broader applications for this compound in the coming years.